N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-[4-(4-benzoylpiperazin-1-yl)phenyl]-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C26H26N4O5/c1-2-35-24-13-8-20(18-23(24)30(33)34)25(31)27-21-9-11-22(12-10-21)28-14-16-29(17-15-28)26(32)19-6-4-3-5-7-19/h3-13,18H,2,14-17H2,1H3,(H,27,31)
• InChI Key: YPKFWGTWVIXQML-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C26H26N4O5
• Molecular Weight: 474.5 g/mol

Description

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide, also known as BPN14770, is a small molecule drug that has been developed for the treatment of cognitive and memory deficits associated with neurodegenerative diseases such as Alzheimer's disease.

Mechanism of Action

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide is a selective inhibitor of phosphodiesterase-4D (PDE4D), an enzyme that plays a role in the regulation of cyclic adenosine monophosphate (cAMP) signaling in the brain. By inhibiting PDE4D, N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide increases cAMP levels, which in turn activates the protein kinase A (PKA) signaling pathway and increases the expression of BDNF. BDNF is a key factor in the maintenance and survival of neurons in the brain, and its upregulation has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Biochemical and Physiological Effects:
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide has been shown to have several biochemical and physiological effects in preclinical studies. In addition to its effects on cAMP signaling and BDNF expression, N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide has also been shown to reduce neuroinflammation and oxidative stress in the brain. These effects are thought to contribute to the drug's ability to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide for lab experiments is its selectivity for PDE4D, which reduces the potential for off-target effects and improves the specificity of the drug's action. However, one limitation of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide is its relatively short half-life, which may require frequent dosing or the use of sustained-release formulations in clinical applications.

Future Directions

Future research on N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide may focus on several areas, including the optimization of its pharmacokinetic properties to improve its efficacy and reduce the frequency of dosing, the evaluation of its safety and tolerability in clinical trials, and the exploration of its potential for the treatment of other neurodegenerative diseases beyond Alzheimer's disease. Additionally, further studies may be needed to elucidate the precise mechanisms of action of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide and to identify potential biomarkers that could be used to monitor its therapeutic effects in patients.

Scientific Research Applications

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide has been extensively studied for its potential therapeutic effects on cognitive and memory deficits associated with neurodegenerative diseases such as Alzheimer's disease. In preclinical studies, N-[4-(4-benzoyl-1-piperazinyl)phenyl]-4-ethoxy-3-nitrobenzamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal growth and survival.